Cas no 121133-23-1 (Benzenamine, N-[(2,4-dimethoxyphenyl)methylene]-)

• Product name: Benzenamine, N-[(2,4-dimethoxyphenyl)methylene]-
• CAS No: 121133-23-1
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1214169
• PubChem ID: 262171

Benzenamine, N-[(2,4-dimethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(2,4-dimethoxyphenyl)methylene]-
• 1-(2,4-dimethoxyphenyl)-N-phenylmethanimine
• NSC-95593
• NSC95593
• AKOS024357153
• N-[(E)-(2,4-dimethoxyphenyl)methylidene]aniline
• NCIOpen2_005948
• 121133-23-1
• (e)-1-(2,4-dimethoxyphenyl)-N-phenylmethanimine
• DTXSID50294255

• Inchi： InChI=1S/C15H15NO2/c1-17-14-9-8-12(15(10-14)18-2)11-16-13-6-4-3-5-7-13/h3-11H,1-2H3
• InChI Key： DUGFMSCFQCJGBY-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C=NC2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.8Ų
• XLogP3: 3.2